Worm-like robots that mimic the peristaltic locomotion of earthworms have high robustness to complex environments. These robots’ movements are driven by the deformation of the body, but this compliance in the body brings challenges for tracking and control. This work compares three sensing methods to track a worm-like robot’s displacement: the actuator forward modeling method (AFMM), the stretch and pressure sensor method (SPSM), and the inertial measurement unit method (IMUM). Each of these methods is compared against a true displacement determined by vision tracking. Based on experimental results, SPSM yields the lowest average error (underestimating the true value by 17% on average), AFMM is slightly higher (20% underestimation), and the IMU result has a comparatively large average error (77% overestimation). AFMM failed to track the robot’s backward slip, while both SPSM and IMUM showed the ability of slip detection.

Presence of excess urea in milk above the maximum permissible limit can result in serious health issues, including kidney failure. While several tests exist for measuring urea concentration in milk, such tests typically require significant preprocessing of samples in a laboratory setting and result in a long turnaround time and increased cost of testing due to the use of expensive equipment operated by trained analysts. In this work, we present a point-of-use sensor for the quantification of urea concentration in milk samples, with minimal sample preprocessing and seamless readout. The assay involves the addition of p-dimethylaminobenzaldehyde (p-DMAB) to the supernatant obtained after the precipitation of milk solids, to form a yellow-green color chromogen. The intensity of the color is proportional to the amount of chromogen produced and is probed using a low-cost optical phase sensitive detection (PSD) system assembled using high-performance albeit inexpensive consumer-grade components. The data acquired by the sensor is streamed wirelessly to a smartphone for further analysis. We present preliminary results obtained using milk samples spiked with urea, with concentrations ranging from 0.1 mg/mL (safe level) to 0.7 mg/mL (maximum permissible limit), with a limit of detection (LOD) of 0.19 mg/mL.

A low-cost and high-efficiency hydrogen sensor can greatly promote the development of the hydrogen economy. It has been demonstrated that the light scattering induced by volume expansion of palladium (Pd) film during hydrogenation can enable fast and high-contrast optical hydrogen sensing. Here, we present an optical hydrogen alarm system based on light scattering on a Pd film during hydrogenation. Two fibers are used to connect the sensing chip with the LED and photodiode in the alarm system, which separates the explosive detection area from the electronics and thus avoids the potential risk of spark induced by electric current. The sensing chip consists of a Pd/polymethyl methacrylate (PMMA) bilayer on a polydimethylsiloxane (PDMS) substrate with a micropillar array on the surface. This forms a partially suspended Pd/PMMA bilayer, which can reduce the constraint from the substrate on Pd film and improve the response rate. We optimize the structural parameters of the sensing chip and reduce the response time ${t}_{{90}}$ to about 2.2 s with a high reflectance contrast of about 960% at 650-nm wavelength when exposed to 4% H 2 mixed with air. Such a large optical response can reduce the requirements of the detection equipment and save cost. Meanwhile, the sensor exhibits high recyclability and hydrogen selectivity in the air, which shows great potential for practical hydrogen alarm applications.

Position calibration in the inertial motion capture (MoCap) system is a crux to guarantee the correct calculation of human posture. Due to muscle movement and clothes slippage during motion, the position of inertial measurement units (IMUs) installed on the human body generates displacements. Aiming at the drift error caused by IMUs’ position shift in the short term, this article proposes a wavelet-autoregressive moving average (ARMA) prediction model. Three different wavelet bases, Haar, Daubechies, and Coiflet, are selected to combine with the ARMA model to predict angle sequences, among which the Db4 wavelet-ARMA model with the best prediction performance, choosing the angle sequence predicted by the model and the measurement sequence to set up an error model, and using the Gauss-Newton (GN) and the dynamic weight particle swarm optimization (DWPSO) algorithms to realize IMUs’ position calibration. The experimental results show that the wavelet-ARMA model has better prediction performance than the ARMA, BP, and long short term memory (LSTM) models with the value of the calibrated root mean square error (RMSE) decreasing. The results confirm that the model proposed in this article can accurately predict the changing trend of joint angle sequences on human lower limbs during gait motion and automatically calibrate the short-term drift error formed in the process of gait motion.

Currently, autonomous vehicles (AVs) have gained considerable research interest in motion planning (MP) to control driving. Deep learning (DL) is a subset of machine learning motivated through neural networks. This article provides the latest survey on theories and applications of DL, reinforcement learning (RL), and deep RL, and it summarizes different DL methods. In addition, we present the main issues in autonomous driving (AD) and analyze DL-based architectures for decision-making frameworks in MP tasks, such as lane assist, lane following, overtaking, collision avoidance, emergency braking, and MP. Furthermore, we introduce well-known publicly available datasets collected on public roads and simulators suitable for different AD purposes and discuss simulator environments, activation functions, and DL-based libraries for output control in AVs. Moreover, we discuss challenges in terms of hardware and software, safety, computational time and cost, balanced data, multitask learning, and technology issues. Finally, we present future directions for MP.

The practical need for the accurate detection of human activities requires wearable flexible strain sensors that can detect subtle and large strains and recognize the bending direction of joints. However, it remains challenging to integrate these detection capabilities into a single strain sensor. Herein, we prepared flexible strain sensors with firmly attached locally warped graphene on the surface of anhydride-grafted styrene-butadiene-styrene triblock copolymer films using a swelling-self-assembly method. The unique localized warpage structure of graphene sheets gives the sensor excellent strain response performance and the ability to recognize the bending direction. The detection limit of the sensor to strain is independent of the sensitivity to strain, which allows it to detect ultralow (0.01%) and large strains (500%). Moreover, the sensor has a large linear response range (0%–94%) and good test stability (3000 cycles of strain). The sensor can be used to recognize the bending direction by generating opposite response signals to different bending directions. The excellent response behavior allows the sensor to accurately monitor the joint bending angle, the direction of the human body, and subtle tremors of the human skin, which makes it a potential application for wearable devices and smart prosthetics.

The detection of UVA rays (wavelength of 315–400 nm) is of great interest in technological applications and scientific research. Here, this work demonstrates a complementary metal-oxide–semiconductor (CMOS)-compa- tible UVA photodetector based on p-nickel-oxide/n-indium-gallium-zinc-oxide heterojunction intended for on-chip ultraviolet (UV) detection and imaging. The UVA photo- detector exhibits a dark current density of 0.7 nA/cm 2 at a reversed bias −4 V, a 68% external peak quantum efficiency (EQE) at 340 nm, and a photoresponse time less than 7 ms. The photodetector also exhibits detectivity greater than $10^{{10}}$ Jones and a good linear photoresponsivity. In addition, the photodetector demonstrates an excellent wavelength selectivity and UV/visible rejection ratio of 16.2, making it promising for CMOS-compatible UVA detection and imaging.

Ultraviolet (UV) photodetectors (PDs) have attracted significant attention for civil and military applications. Zinc oxide (ZnO) and nickel oxide (NiO) have been widely applied in UV-PDs due to their wide bandgap (3.2–3.8 eV), transparency, excellent optical and electrical properties, and good chemical stability. However, UV signals are generally weak; hence, UV-PDs with high optical gain are essential. In this work, high-performance solar-blind p-NiO/n-ZnO/p-Si heterojunction bipolar phototransistors (HBPTs) were fabricated. The fabricated HBPTs exhibited a high responsivity of $9.4\times 10^{{3}}$ A/W at a wavelength of 280 nm with ${V}_{\text {CE}}$ = −7 V, a high optical gain of $3.96\times 10^{{4}}$ , and a large detectivity of $3\times 10^{{13}}$ Jones. In addition, the UV/visible rejection ratio was as high as 880. These behaviors indicate that the prepared HBPTs are good solar-blind PDs and suitable for the detection of weak UV signals. However, for ${V}_{\text {CE}}$ value below −7 V, ( $\vert {V}_{\text {CE}}\vert >$ 7 V), the optical gain decreased due to the punchthrough effect. Furthermore, band diagrams showed that the photogenerated electrons were blocked by the potential barrier at the NiO/ZnO interface (base–emitter junction) due to a large conduction-band discontinuity ( $\Delta {E}_{C}{)}$ of 2.7 eV, which resulted in a large optical gain in the prepared HBPTs.

As an important inertial navigation sensor, resonant fiber optic gyro (RFOG) has become a research hotspot in recent years due to its advantages of lightweight and high stability. The optical effects in the fiber ring resonator (FRR), such as scattering effects, polarization mode crosstalk, and so on, are the bottleneck restricting the development of RFOG, and they are also the key problems that researchers are trying to solve. Aiming at the problem of polarization noise, this article conducts in-depth theoretical and experimental research on polarization stability using spun fiber resonator for the first time. Compared with a common polarization-maintaining fiber (PMF) resonator of the same length, the results show that the RFOG using the spun fiber resonator has improved temperature stability compared with the conventional resonator structure. This research provides a new idea for the polarization noise suppression method of RFOG and lays an important foundation for the practical application of spun fiber in RFOG.

In order to monitor motor current in a finger exoskeleton device, a fully integrated fluxgate magnetometer with wireless connectivity has been developed. By using a fluxgate sensor and integrating a 2.4-GHz wireless transmission circuit, the finger movement can be more accurate and natural, while also reducing the weight and complexity of the exoskeleton design compared to the traditional Bowden cable transmission system. The proposed sensor chip is a high integration of fluxgate magnetometer featured with accuracy and sensitivity, it has a gain of 14.3 V/T, low noise density of 4.5 nT/ $\surd $ Hz @ 1 Hz for a CMOS technology sensor, and a measurement range of ±1.5 mT. With only a 1.5% gain variation and low nonlinearity from 0.01% to −0.1%, the sensor also has a wide dynamic magnetic field range from 1.5 to $- 1.5\,\,\mu \text{T}$ . Furthermore, this chip can transmit wireless data at a power level of −25 dBm and a range of up to 30 cm, making it easy to integrate with each joint of the exoskeleton device without requiring Bowden cable-based transmission.